Cas no 1533932-57-8 (Methyl 3-bromo-5-fluoro-4-methylbenzoate)

• Product Name: Methyl 3-bromo-5-fluoro-4-methylbenzoate
• CAS No: 1533932-57-8
• MF: C₉H₈BrFO₂
• MW: 247.0610
• MDL: MFCD24107117
• CID: 2169183
• PubChem ID: 72699102
• Update Time: 2024-11-04

Methyl 3-bromo-5-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-fluoro-4-methylbenzoate
• CL9175
• 7017AJ
• SY030664
• AK164254
• SCHEMBL22400356
• AKOS020007406
• METHYL3-BROMO-5-FLUORO-4-METHYLBENZOATE
• DS-8442
• 1533932-57-8
• MFCD24107117
• DB-255220
• XH1055
• CS-0153539

• MDL： MFCD24107117
• Inchi： 1S/C9H8BrFO2/c1-5-7(10)3-6(4-8(5)11)9(12)13-2/h3-4H,1-2H3
• InChI Key： MBOAEPYPUBWIRI-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(C(=O)OC([H])([H])[H])=C([H])C(=C1C([H])([H])[H])F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 272.9±40.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters